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Compound of Interest

Compound Name: Isomorellic acid

Cat. No.: B1240200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isomorellic acid is a naturally occurring caged xanthone found in the resin of Garcinia

hanburyi. As a member of this unique class of compounds, isomorellic acid has garnered

interest for its potential biological activities. This technical guide provides a comprehensive

overview of the known physical and chemical properties of isomorellic acid, offering a

valuable resource for researchers and professionals in the field of drug discovery and

development.

Physical and Chemical Properties
The physical and chemical properties of isomorellic acid are summarized in the table below. It

is important to note that while the molecular formula and weight are well-established, other

experimental data such as melting and boiling points remain to be fully characterized in publicly

available literature.
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Property Value Source

Molecular Formula C₃₃H₃₆O₈ [1][2][3]

Molecular Weight 560.64 g/mol [3]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Spectral Data
Detailed spectral data is crucial for the unambiguous identification and characterization of

natural products. While specific spectral data for isomorellic acid is not widely reported in

readily accessible literature, the structural elucidation of caged xanthones from Garcinia

hanburyi, including isomorellic acid, has been achieved through a combination of

spectroscopic techniques. Researchers should refer to specialized phytochemical studies for

in-depth spectral analysis. The general approaches used for related compounds are outlined

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are fundamental for determining the complex structure of caged

xanthones. These techniques provide information on the chemical environment of hydrogen

and carbon atoms, respectively, allowing for the elucidation of the molecule's intricate

framework.

Infrared (IR) Spectroscopy
IR spectroscopy is employed to identify the functional groups present in isomorellic acid.

Characteristic absorption bands would be expected for hydroxyl (-OH), carbonyl (C=O), and

carbon-carbon double (C=C) bonds within the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule

and is particularly useful for compounds with chromophores, such as the aromatic rings and
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conjugated systems present in xanthones.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of

isomorellic acid. High-resolution mass spectrometry (HRMS) provides a precise mass

measurement, confirming the molecular formula. Fragmentation patterns observed in MS/MS

experiments can further aid in structural elucidation.

Experimental Protocols
The isolation and purification of isomorellic acid are key steps for its further study. The

following is a generalized workflow based on methods used for the isolation of caged

xanthones from Garcinia hanburyi.

Isolation and Purification Workflow
Caption: Generalized workflow for the isolation of isomorellic acid.

A detailed protocol would involve the following steps:

Extraction: The resin of Garcinia hanburyi is extracted with a suitable organic solvent, such

as methanol or ethanol, to obtain a crude extract.

Fractionation: The crude extract is then subjected to column chromatography over silica gel,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to

separate the components into fractions of varying polarity.

Purification: Fractions containing isomorellic acid, as identified by techniques like thin-layer

chromatography (TLC), are further purified using methods such as preparative high-

performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using a

combination of spectroscopic methods, including ¹H NMR, ¹³C NMR, IR, UV-Vis, and mass

spectrometry.

Biological Activity and Signaling Pathways
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Isomorellic acid belongs to the class of caged xanthones, which are known for their diverse

biological activities. While specific signaling pathways for isomorellic acid are not yet well-

defined in the literature, related compounds from Garcinia species have demonstrated a range

of effects, including cytotoxic and anti-inflammatory activities. Further research is needed to

elucidate the specific molecular targets and mechanisms of action of isomorellic acid.

The general approach to investigating the biological activity and signaling pathways of a natural

product like isomorellic acid is depicted in the following diagram.
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Investigation of Biological Activity and Signaling Pathways
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Caption: Logical workflow for investigating the biological activity of isomorellic acid.
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Conclusion
Isomorellic acid is a fascinating natural product with potential for further scientific

investigation. This guide consolidates the currently available information on its physical and

chemical properties. A significant opportunity exists for further research to fully characterize this

compound, including the determination of its melting and boiling points, detailed elucidation of

its spectral properties, and a thorough investigation of its biological activities and underlying

signaling pathways. Such studies will be invaluable for unlocking the full therapeutic potential of

isomorellic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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